Cas no 1258282-48-2 (4-Chloro-3-(1-isoquinolinyl)Benzenamine)

• Product Name: 4-Chloro-3-(1-isoquinolinyl)Benzenamine
• CAS No: 1258282-48-2
• MF: C₁₅H₁₁ClN₂
• MW: 254.714242219925
• CID: 2118565
• Update Time: 2023-08-04

4-Chloro-3-(1-isoquinolinyl)Benzenamine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3-(1-isoquinolinyl)Benzenamine
• 4-chloro-3-(isoquinolin-1-yl)aniline
• KIMFXFZORNYMGU-UHFFFAOYSA-N
• 4-Chloro-3-(1-isoquinolinyl)Benzenamine

• Inchi： 1S/C15H11ClN2/c16-14-6-5-11(17)9-13(14)15-12-4-2-1-3-10(12)7-8-18-15/h1-9H,17H2
• InChI Key： KIMFXFZORNYMGU-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C1C2C=CC=CC=2C=CN=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 284
• Topological Polar Surface Area: 38.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines